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Compound Focus: Acid Brown 434

CAS No.: 126851-40-9

Cat. No.: S955100

Get Quote

Acid Brown 434 is a brown acidic dye. Its main applications and characteristics are summarized in the table

below.

Property Description

Primary Applications Textile dyeing; thermoplastic and thermoset polymer applications [1].

Product
Family/Synonyms

Acid Brown RL; Everlan Brown ERL [2] [3].

CAS Registry Number 126851-40-9 [2] [4] [3].

EC Number 603-171-5 [3].

Physical Properties Density: 1.89 g/cm³ (at 20°C); Water Solubility: 53.8 g/L (at 22°C) [2].

Hazard Information Hazard Statement H412: Harmful to aquatic life with long-lasting effects
[3].

The following diagram illustrates the primary application sectors for Acid Brown 434:
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Experimental and Handling Considerations

Available data provides some basic parameters for handling, though detailed experimental protocols for

synthesis or application are not available in the search results.

Solubility: The dye has a water solubility of 53.8 g/L at 22°C, which is a key parameter for preparing

dye baths in textile processing [2].
LogP Value: A reported LogP (octanol-water partition coefficient) of -2.2 at 22°C indicates this dye is

hydrophilic (water-loving). This property influences its behavior in aqueous solutions and is relevant
for environmental fate assessments [2].

Known Information Gaps and Limitations

The search results lack the depth required for a full technical guide. Key information for researchers is

unavailable:

Molecular Structure: The molecular formula and structure are not listed [2] [4].
Detailed Specifications: Properties like melting point, absorption maxima, and detailed

spectroscopic data are absent.
Application Protocols: Specific methodologies for dyeing textiles or incorporating the dye into

polymers are not provided.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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